Cas no 64823-20-7 (BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO-)

• Product Name: BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO-
• CAS No: 64823-20-7
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 3373173
• PubChem ID: 12381867
• Update Time: 2025-11-02

BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO-
• SCHEMBL19700181
• 1-Bromo-3,4-dimethyl-2-nitrobenzene
• 64823-20-7

• Inchi： 1S/C8H8BrNO2/c1-5-3-4-7(9)8(6(5)2)10(11)12/h3-4H,1-2H3
• InChI Key： PCJSZDJUKTZGAK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97384Da
• Monoisotopic Mass: 228.97384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO-

Recent Advances in the Study of BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO- (CAS: 64823-20-7) and Its Applications in Chemical and Biomedical Research

The compound BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO- (CAS: 64823-20-7) has garnered significant attention in recent years due to its versatile applications in chemical synthesis and potential biomedical uses. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, chemical properties, and emerging roles in drug discovery and material science. The compound's unique structural features, including the nitro and bromo functional groups, make it a valuable intermediate in organic synthesis and a candidate for further pharmacological evaluation.

Recent studies have explored the synthetic pathways for producing BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO- with high yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed an optimized method involving the nitration of 1-bromo-3,4-dimethylbenzene followed by selective bromination, achieving a yield of over 85%. The authors emphasized the importance of controlling reaction conditions to minimize byproducts, which is critical for scaling up production for industrial applications. This advancement addresses previous challenges in the synthesis of this compound, paving the way for its broader use in research and development.

In the realm of biomedical research, BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO- has shown promise as a building block for novel pharmaceutical agents. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its utility in the synthesis of nitroaromatic compounds with potential antimicrobial activity. Researchers synthesized a series of derivatives and evaluated their efficacy against drug-resistant bacterial strains, with several compounds exhibiting significant inhibitory effects. These findings suggest that further exploration of this compound's pharmacological potential is warranted, particularly in the context of addressing antibiotic resistance.

Beyond its applications in drug discovery, BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO- has also been investigated for its role in material science. A recent study in Advanced Materials (2023) highlighted its use as a precursor for the development of organic semiconductors. The nitro and bromo groups in the compound facilitate cross-coupling reactions, enabling the construction of conjugated polymers with tunable electronic properties. This research opens new avenues for designing organic electronic materials with applications in flexible displays, solar cells, and sensors.

Despite these promising developments, challenges remain in the safe handling and environmental impact of BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO-. A 2024 review in Chemical Health & Safety discussed the compound's toxicity profile and recommended stringent safety protocols for laboratory and industrial use. Additionally, researchers are exploring greener synthetic routes to minimize waste and reduce the environmental footprint of its production. These efforts align with the broader goals of sustainable chemistry and responsible innovation in the chemical and pharmaceutical industries.

In conclusion, BENZENE, 1-BROMO-3,4-DIMETHYL-2-NITRO- (CAS: 64823-20-7) represents a compound of growing importance in both chemical and biomedical research. Recent advancements in its synthesis, coupled with its diverse applications in drug discovery and material science, underscore its potential as a valuable tool for scientists and engineers. Future research should focus on optimizing its production, expanding its pharmacological applications, and addressing safety and environmental concerns to fully realize its potential in various fields.